Cas no 2171768-29-7 (3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171768-29-7
• MF: C₂₅H₂₇N₃O₅
• MW: 449.49898648262
• CID: 6062599
• PubChem ID: 165582368
• Update Time: 2025-05-30

3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• 3-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• EN300-1526603
• 2171768-29-7

• Inchi： 1S/C25H27N3O5/c1-16(14-23(29)30)27-24(31)22(12-6-7-13-26)28-25(32)33-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12,14-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： OKQPAYOFUBMLLF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)CC(=O)O)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 449.19507097g/mol
• Monoisotopic Mass: 449.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 129Ų

Additional information on 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Introduction to 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic Acid (CAS No. 2171768-29-7)

3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid, identified by its CAS number 2171768-29-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound features a complex molecular structure, incorporating both amino and carboxylic acid functionalities, which make it a promising candidate for various biochemical applications. The presence of a 9H-fluoren-9-ylmethoxycarbonyl group further enhances its potential utility in drug development due to its ability to modulate biological pathways and interact with specific target proteins.

The structural design of this compound is meticulously crafted to ensure optimal pharmacokinetic properties, including solubility, stability, and bioavailability. These attributes are critical for its potential use in therapeutic applications, where the compound may be employed as an intermediate in the synthesis of more complex molecules or as a standalone active pharmaceutical ingredient (API). The cyano substituent at the 3 and 5 positions introduces additional electronic properties that can influence the compound's reactivity and interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity for biological targets. The unique structural features of 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid make it an attractive candidate for such studies. For instance, the combination of the amino and carboxylic acid groups allows for the formation of salt forms, which can improve solubility and enhance oral bioavailability. Additionally, the fluorenylmethoxycarbonyl (Fmoc) protecting group is commonly used in peptide synthesis, suggesting potential applications in this area.

The compound's potential applications extend beyond simple intermediates in drug synthesis. It may also serve as a building block for more complex molecules, such as peptidomimetics or protease inhibitors. The ability to modify specific functional groups while maintaining overall structural integrity makes this compound versatile for various synthetic strategies. Furthermore, its compatibility with modern synthetic techniques, such as solid-phase peptide synthesis (SPPS), enhances its appeal for industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting costly wet-lab experiments. The molecular modeling of 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid has revealed promising interactions with several key biological targets. These interactions are primarily mediated by the polar functional groups present in the molecule, which can form hydrogen bonds and other non-covalent interactions with target proteins.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. Compounds containing fluorene derivatives often exhibit improved metabolic stability and enhanced binding affinity due to the electronic properties of the fluorine atoms. In the case of 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid, the fluorenylmethoxycarbonyl group not only contributes to these favorable properties but also serves as a handle for further chemical modifications.

The cyano group at the 3 and 5 positions introduces additional reactivity that can be exploited in synthetic chemistry. For example, cyanide derivatives are known to participate in various organic transformations, including nucleophilic additions and rearrangements. This reactivity can be harnessed to develop novel synthetic pathways or to introduce additional functional groups into the molecule for targeted biological activity.

In conclusion, 3-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid (CAS No. 2171768-29-7) represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile functional groups. Its potential applications in drug development, peptide synthesis, and molecular modeling make it a valuable asset for researchers seeking to explore new therapeutic modalities. As computational methods continue to evolve, compounds like this one will play an increasingly important role in discovering next-generation therapeutics.